Cas no 2120574-99-2 (1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile)

1-2-(Dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile is a specialized cyclopropane derivative featuring a dimethylamino group and a fluorine substituent on the aromatic ring, along with a nitrile functional group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines electron-donating and electron-withdrawing moieties. The presence of the cyclopropane ring enhances rigidity, potentially improving binding affinity in pharmaceutical applications. The fluorine atom may contribute to metabolic stability and bioavailability. Its nitrile group offers versatility for further functionalization, making it a valuable intermediate in the synthesis of complex molecules. This compound is suited for research applications requiring precise structural modifications.
1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile structure
2120574-99-2 structure
Product Name:1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile
CAS No:2120574-99-2
MF:C12H13FN2
MW:204.243426084518
CID:5951276
PubChem ID:165613671
Update Time:2025-06-29

1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile
    • 1-[2-(dimethylamino)-4-fluorophenyl]cyclopropane-1-carbonitrile
    • 2120574-99-2
    • EN300-1758315
    • Inchi: 1S/C12H13FN2/c1-15(2)11-7-9(13)3-4-10(11)12(8-14)5-6-12/h3-4,7H,5-6H2,1-2H3
    • InChI Key: WSBUXQPAJWWRSE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N(C)C)C1(C#N)CC1

Computed Properties

  • Exact Mass: 204.10627659g/mol
  • Monoisotopic Mass: 204.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27Ų

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Additional information on 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile

Introduction to 1-2-(Dimethylamino)-4-Fluorophenylcyclopropane-1-Carbonitrile (CAS No. 2120574-99-2)

1-2-(Dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile (CAS No. 2120574-99-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanes, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of a dimethylamino group and a fluorine atom in the structure further enhances its pharmacological potential, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile is characterized by a cyclopropane ring substituted with a dimethylamino group and a 4-fluorophenyl moiety, with a cyano group attached to the cyclopropane ring. The cyclopropane ring is known for its high reactivity due to the strain induced by the three-membered ring, which can facilitate various chemical reactions and interactions with biological targets. The dimethylamino group imparts basicity and lipophilicity, while the fluorine atom enhances metabolic stability and can influence the compound's binding affinity to specific receptors.

In recent studies, 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile has shown promising results in various biological assays. For instance, it has demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound has also exhibited potent antiviral activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral entry into host cells and the disruption of viral replication processes. These findings suggest that 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile could be developed into an effective antiviral agent for treating viral infections.

In the context of cancer research, preliminary studies have indicated that 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile possesses anticancer properties by inducing apoptosis in various cancer cell lines. Specifically, it has been shown to inhibit the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results highlight its potential as a lead compound for developing novel anticancer drugs.

The pharmacokinetic profile of 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile has also been investigated in preclinical studies. It exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as an oral therapeutic agent. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile for further clinical evaluation.

In conclusion, 1-2-(dimethylamino)-4-fluorophenylcyclopropane-1-carbonitrile (CAS No. 2120574-99-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory, antiviral, and anticancer therapies. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical applications.

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